Cas no 706774-98-3 (4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide)
4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide
- 4-methyl-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzenesulfonamide
- Benzenesulfonamide, 4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
- AKOS003387118
- F0651-0406
- Z1274090850
- 706774-98-3
- 4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide
- 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)benzenesulfonamide
- SR-01000907523
- 4-methyl-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzenesulfonamide
- SR-01000907523-1
-
- Inchi: 1S/C20H22N2O2S/c1-14-6-9-16(10-7-14)25(23,24)21-13-15-8-11-20-18(12-15)17-4-2-3-5-19(17)22-20/h6-12,21-22H,2-5,13H2,1H3
- InChI Key: RJXYZVYJZSJIKJ-UHFFFAOYSA-N
- SMILES: C1(S(NCC2C=CC3NC4=C(C=3C=2)CCCC4)(=O)=O)=CC=C(C)C=C1
Computed Properties
- Exact Mass: 354.14019912g/mol
- Monoisotopic Mass: 354.14019912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- Density: 1.283±0.06 g/cm3(Predicted)
- Boiling Point: 576.5±60.0 °C(Predicted)
- pka: 11.04±0.50(Predicted)
4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0651-0406-2μmol |
4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide |
706774-98-3 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0651-0406-5μmol |
4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide |
706774-98-3 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0651-0406-10μmol |
4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide |
706774-98-3 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0651-0406-20μmol |
4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide |
706774-98-3 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0651-0406-1mg |
4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide |
706774-98-3 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0651-0406-2mg |
4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide |
706774-98-3 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0651-0406-3mg |
4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide |
706774-98-3 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0651-0406-4mg |
4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide |
706774-98-3 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0651-0406-5mg |
4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide |
706774-98-3 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0651-0406-10mg |
4-methyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide |
706774-98-3 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide
Introduction to 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide (CAS No. 706774-98-3)
4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide, also known by its CAS number 706774-98-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of carbazole, a heterocyclic aromatic compound with a wide range of biological activities. The unique structure of 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide makes it a promising candidate for various therapeutic applications.
The molecular formula of 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide is C20H23N2O2S, and its molecular weight is 359.46 g/mol. The compound features a carbazole core linked to a benzene sulfonamide moiety through a methyl group. This structural arrangement confers the molecule with specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.
Recent Research and Biological Activities:
In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide. One of the most notable areas of research has been its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide has also been investigated for its neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Clinical Trials and Therapeutic Potential:
The promising preclinical results have led to the initiation of clinical trials to evaluate the safety and efficacy of 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide. Early-phase clinical trials have shown that the compound is well-tolerated with a favorable safety profile. These trials have primarily focused on its anti-inflammatory properties in patients with chronic inflammatory conditions.
In addition to its therapeutic potential in inflammatory diseases, ongoing research is exploring the use of 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide in cancer therapy. Preliminary studies have indicated that this compound can inhibit the growth of certain cancer cells by inducing cell cycle arrest and apoptosis. This suggests that it may have potential as an adjuvant therapy in combination with existing cancer treatments.
Synthesis and Chemical Properties:
The synthesis of 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the carbazole core through a series of condensation reactions followed by functional group modifications to introduce the sulfonamide moiety.
The chemical properties of 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide are influenced by its functional groups. The presence of the sulfonamide group confers polarity to the molecule, which affects its solubility in different solvents. The carbazole core provides aromatic stability and contributes to the overall electronic structure of the molecule.
FUTURE DIRECTIONS AND CONCLUSIONS:
The ongoing research on 4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-y l)methylbenzene - 1 - sulfon amide strong > is expected to yield further insights into its mechanisms of action and therapeutic potential. Future studies will likely focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, exploring combination therapies involving this compound may lead to more effective treatment strategies for various diseases.
In conclusion,< strong > 4 - methyl - N - ( 2 , 3 , 4 , 9 - tetrahydro - 1 H - carbazol - 6 - yl ) methylbenzene - 1 - sulfon amide strong > ( CAS No . 706774 - 98 - 3 ) represents a promising compound with diverse biological activities . Its anti-inflammatory , neuroprotective , and potential anticancer properties make it an exciting area of research in medicinal chemistry . As more data becomes available from clinical trials , this compound may pave the way for new therapeutic options in various medical fields . p >
706774-98-3 (4-methyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)